Development of the catalytic reactivity of an oxo–peroxo Mo(vi) Schiff base complex supported on supermagnetic nanoparticles as a reusable green nanocatalyst for selective epoxidation of olefins†

RSC Advances Pub Date: 2016-03-04 DOI: 10.1039/C5RA27751E

Abstract

A novel ancillary branch coated oxo–peroxo Mo(VI)tetradentate Schiff base complex on superparamagnetic nanoparticles was prepared and characterized by IR spectroscopy, X-ray powder diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM), vibrating sample magnetometry (VSM), diffuse reflectance spectra (DRS) and atomic absorption spectroscopy (AAS). The catalyst was used for the selective epoxidation of cyclooctene, cyclohexene, styrene, indene, α-pinene, 1-hepten, 1-octene, 1-dodecen and trans-stilben using tert-butyl hydroperoxide as an oxidant in 1,2-dichloroethane. This catalyst is efficient for the oxidation of cyclooctene, with a moderate 100% selectivity for epoxidation with 97% conversion in 30 min. We were able to separate the supermagnetic nanocatalyst by using an external magnetic field, and to use the catalyst at least five successive times without significant decrease in conversion. The proposed supermagnetic nanocatalyst has advantages in catalytic activity, selectivity, catalytic reaction time and reusability by easy separation.

Graphical abstract: Development of the catalytic reactivity of an oxo–peroxo Mo(vi) Schiff base complex supported on supermagnetic nanoparticles as a reusable green nanocatalyst for selective epoxidation of olefins
Development of the catalytic reactivity of an oxo–peroxo Mo(vi) Schiff base complex supported on supermagnetic nanoparticles as a reusable green nanocatalyst for selective epoxidation of olefins†
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